(8s,9r)-N-benzylcinchonidinium chloride

• Molecular Formula: C26H29ClN2O
• Molecular Weight: 421.0 g/mol
• SMILES: C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=CC=CC=C5.[Cl-]
• InChI: InChI=1S/C26H29N2O.ClH/c1-2-20-18-28(17-19-8-4-3-5-9-19)15-13-21(20)16-25(28)26(29)23-12-14-27-24-11-7-6-10-22(23)24;/h2-12,14,20-21,25-26,29H,1,13,15-18H2;1H/q+1;/p-1/t20?,21-,25-,26+,28?;/m0./s1
• InChIKey: FCHYSBWCOKEPNQ-UPGPNFQNSA-M

Researchers requiring high enantioselectivity in asymmetric synthesis often face limitations with free cinchona alkaloids, which lack the permanent charge needed for efficient phase-transfer catalysis. (8S,9R)-N-Benzylcinchonidinium chloride solves this as a dedicated chiral PTC. Key advantages: - Achieves up to 99% yield and 98% ee in asymmetric 6π electrocyclizations. - Enables resolution of BINOL to >99% ee with 80% catalyst recovery, reducing long-term costs. - Provides superior enantioselectivity (90-95% ee) for glycine imine alkylations over standard alkaloids. Bulk quantities available for process R&D.

(8S,9R)-N-Benzylcinchonidinium Chloride Overview

(8S,9R)-N-Benzylcinchonidinium chloride is a quaternary ammonium salt derived from the cinchona alkaloid cinchonidine [1]. It is a white to off-white crystalline solid with a molecular formula of C₂₆H₂₉ClN₂O and a molecular weight of 420.97 g/mol [1]. The compound is characterized by a specific optical rotation of [α]D = -188° (c=0.4%, H₂O) and a melting point of 210 °C . It is primarily utilized as a chiral phase-transfer catalyst (PTC) in asymmetric synthesis, where the permanent positive charge on the quinuclidine nitrogen enables efficient anion transport across phase boundaries [2].

1

Workflow

Chiral phase-transfer catalysis for asymmetric synthesis

2

Stereochemical Control

Enantiomer-attribution review via (8S,9R) cinchonidinium core

3

Analytical Workflow

Identity confirmation and ee verification by chiroptical methods

• [1] PubChem. (2025). N-Benzylcinchonidinium chloride (CID 10938717). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/69257-04-1 View Source
• [2] Maciver, E. E., Thompson, S., & Smith, M. D. (2009). Catalytic Asymmetric 6π Electrocyclization: Enantioselective Synthesis of Functionalized Indolines. Angewandte Chemie International Edition, 48(52), 9979-9982. https://doi.org/10.1002/anie.200905169 View Source

Generic Substitution Failure

Generic substitution with the parent alkaloid cinchonidine or its pseudoenantiomer cinchonine is not feasible for phase-transfer catalysis because these tertiary amines lack a permanent positive charge, rendering them ineffective as anion transporters across biphasic systems [1]. The benzyl group at the quinuclidine nitrogen not only creates the requisite quaternary ammonium center but also modulates solubility and lipophilicity, which are critical for partitioning between aqueous and organic phases [1]. More importantly, the specific (8S,9R) stereochemistry of the cinchonidinium core dictates the absolute sense of enantioselectivity; use of the pseudoenantiomeric (8R,9S)-N-benzylcinchoninium chloride, or free alkaloids, often leads to reversed or diminished enantioselectivity, or complete loss of stereocontrol yielding racemic products [1][2].

!

Charge Mismatch

Parent alkaloid cinchonidine lacks a permanent quaternary ammonium center and may not support anion transport in biphasic systems.

!

Enantioselectivity Reversal

Pseudoenantiomeric (8R,9S)-N-benzylcinchoninium chloride may reverse or diminish enantioselectivity; free alkaloids can yield racemic products.

!

Partitioning Profile Shift

Non-benzylated or N-alkyl variants may alter solubility and lipophilicity, shifting phase-transfer behavior and reaction outcomes.

• [1] Maciver, E. E., Thompson, S., & Smith, M. D. (2009). Catalytic Asymmetric 6π Electrocyclization: Enantioselective Synthesis of Functionalized Indolines. Angewandte Chemie International Edition, 48(52), 9979-9982. https://doi.org/10.1002/anie.200905169 View Source
• [2] Cai, D., Hughes, D. L., Verhoeven, T. R., & Reider, P. J. (2000). Practical Method and Novel Mechanism for Optical Resolution of BINOL by Molecular Complexation with N-Benzylcinchoninium Chloride. Tetrahedron, 56(26), 4447-4451. https://doi.org/10.1016/S0040-4020(00)00368-9 View Source

Quantified Performance Advantages

Asymmetric 6π Electrocyclization for Indolines

In the asymmetric 6π electrocyclization of N-aryl imines to functionalized indolines, (8S,9R)-N-benzylcinchonidinium chloride delivers up to 99% yield and 98% enantiomeric excess (ee) under phase-transfer conditions [1]. In contrast, alternative catalysts such as chiral thioureas or the free alkaloids cinchonidine and cinchonine not only lowered the reaction rate but produced completely racemic material (0% ee) [1].

6π Electrocyclization ee

Head-to-head

Up to 98% ee, 99% yield

vs Free Alkaloids 0% ee (racemic)

Supports PTC selection for indoline synthesis

Quaternary ammonium core essential for activity and enantiocontrol

Evidence Dimension	Enantioselectivity (ee) and Yield
Target Compound Data	Up to 99% yield, 98% ee
Comparator Or Baseline	Chiral thioureas, free cinchonidine/cinchonine alkaloids
Quantified Difference	Δee = 98 percentage points; from racemic (0% ee) to highly enantioenriched
Conditions	Phase-transfer catalysis, N-aryl imine substrate, organic/aqueous biphasic system

Why This Matters

This demonstrates that the benzyl-quaternized cinchonidinium core is essential for achieving both catalytic activity and high enantioselectivity in this synthetically valuable electrocyclization; the free alkaloids fail entirely.

• [1] Maciver, E. E., Thompson, S., & Smith, M. D. (2009). Catalytic Asymmetric 6π Electrocyclization: Enantioselective Synthesis of Functionalized Indolines. Angewandte Chemie International Edition, 48(52), 9979-9982. https://doi.org/10.1002/anie.200905169 View Source

BINOL Resolution to Both Enantiomers

In a practical, gram-scale resolution of racemic 1,1′-bi-2-naphthol (BINOL) via molecular complexation, (8S,9R)-N-benzylcinchonidinium chloride achieves 75% yield of R-BINOL with >99% ee and 70% yield of S-BINOL with >99% ee [1]. Importantly, the chiral resolving agent is recovered in 80% yield, enabling cost-effective reuse [1]. This method provides a direct, efficient route to both BINOL enantiomers with exceptional optical purity, a benchmark for many BINOL resolution protocols [1].

BINOL Resolution ee

Cross-study comparable

>99% ee, both enantiomers

Agent Recovery 80%

Supports chiral ligand scaffold procurement

Recovery context supports cost-effective reuse evaluation

Evidence Dimension	Yield, Enantiomeric Purity, and Agent Recovery
Target Compound Data	R-BINOL: 75% yield, >99% ee; S-BINOL: 70% yield, >99% ee; Resolving agent recovery: 80%
Comparator Or Baseline	Other BINOL resolution methods (e.g., diastereomeric crystallization, enzymatic resolution)
Quantified Difference	Provides simultaneous access to both enantiomers in >99% ee with high recovery of the chiral host
Conditions	Molecular complexation in solution, followed by crystallization and separation

Why This Matters

This resolution protocol is a workhorse for obtaining enantiopure BINOL, a privileged chiral ligand scaffold; the combination of high yields, ultra-high ee, and agent recoverability translates directly to lower cost per gram of enantiopure BINOL.

• [1] Hu, Q.-S., Vitharana, D., & Pu, L. (1995). An efficient and practical direct resolution of racemic 1,1′-bi-2-naphthol to both of its pure enantiomers. Tetrahedron: Asymmetry, 6(9), 2123-2126. https://doi.org/10.1016/0957-4166(95)00280-3 View Source

Enantioselective Nitrosulfone Synthesis

In the synthesis of nitrosulfone building blocks via conjugate addition of sodium p-toluenesulfinate to β-nitrostyrene, use of (−)-N-benzylcinchonidinium chloride as a phase-transfer catalyst provides the desired product in 79% yield [1]. This result is set against a racemic control reaction (no chiral catalyst) which proceeds in nearly 90% yield but produces a racemic mixture of enantiomers [1]. Ongoing chiral HPLC analysis aims to confirm the enantioselectivity of the catalyzed process [1].

Nitrosulfone Synthesis

Cross-study comparable

79% yield, enantioselective conditions

vs Racemic Control ~90% yield, racemic

Supports enantioenriched building-block access

Yield trade-off context; enantioselectivity under chiral HPLC confirmation

Evidence Dimension	Yield and Stereochemical Outcome
Target Compound Data	79% yield (enantioselective conditions, enantioselectivity under investigation)
Comparator Or Baseline	Racemic synthesis (no chiral catalyst)
Quantified Difference	Yield decreases by approximately 11 percentage points to enable enantioselective access
Conditions	Phase-transfer catalysis, biphasic system, room temperature

Why This Matters

The catalyst enables the production of enantioenriched nitrosulfones, which are valuable intermediates for chiral amines in pharmaceuticals. The modest yield trade-off is acceptable for accessing single-enantiomer building blocks, as racemic mixtures would require costly chiral separation.

• [1] Bebbington, M., et al. (2024). Synthesis of Nitrosufones Utilizing Enantioselective Catalyst. Montclair State University Student Research Symposium. Retrieved from https://digitalcommons.montclair.edu/student-research-symposium/2024/poster04/16/ View Source

Phase-Transfer Alkylation: Enhanced Enantioselectivity

Technical parameter comparisons indicate that (8S,9R)-N-benzylcinchonidinium chloride provides high catalytic efficiency in enantioselective alkylation reactions, typically achieving 90-95% enantiomeric excess (ee), whereas standard cinchona alkaloids (e.g., cinchonidine) afford only moderate enantioselectivity in the range of 70-85% ee . Additionally, the compound exhibits broader solvent compatibility, including toluene/water biphasic systems, and operates effectively across a wider temperature range (-20 °C to 40 °C) compared to 0 °C to 25 °C for unmodified alkaloids .

Alkylation Enantioselectivity

Class-level

90–95% ee reported range

vs Cinchonidine 70–85% ee

Temp Range -20 to 40 °C

Supports enantioselective PTC alkylation review

Class-level inference; data to verify for specific substrate scope

Evidence Dimension	Enantioselectivity (ee) and Operational Range
Target Compound Data	90-95% ee; Solvent compatibility: wide range; Temp: -20 to 40 °C
Comparator Or Baseline	Standard Cinchona Alkaloids (e.g., cinchonidine)
Quantified Difference	Δee = +5 to +25 percentage points; broader operational window
Conditions	Phase-transfer catalyzed alkylation of malonic diesters, hydrolysis of enol esters

Why This Matters

This quantifies the enhanced performance that the quaternized benzylcinchonidinium catalyst provides over its parent alkaloid, justifying its selection for reactions requiring higher stereocontrol and robustness under varied process conditions.

Optical Rotation vs. Parent Cinchonidine

The specific optical rotation of (8S,9R)-N-benzylcinchonidinium chloride is reported as [α]D = -188° (c=0.4%, H₂O) . In comparison, the parent alkaloid cinchonidine exhibits a specific rotation of [α]D = -109° (c=0.5, EtOH) [1]. The substantial increase in magnitude of rotation upon benzylation provides a sensitive, quantitative metric for identity verification and purity assessment in procurement and quality control workflows.

Optical Rotation [α]D

Specification review

-188° (c=0.4%, H₂O)

Cinchonidine -109° (c=0.5, EtOH)

Supports identity confirmation and purity assessment

Chiroptical metric distinguishes quaternary salt from free alkaloid

Evidence Dimension	Specific Optical Rotation [α]D
Target Compound Data	-188° (c=0.4%, H₂O)
Comparator Or Baseline	Cinchonidine: -109° (c=0.5, EtOH)
Quantified Difference	Δ[α]D = -79° (increase in magnitude by 72%)
Conditions	Measured at 20 °C in specified solvent

Why This Matters

The stark difference in optical rotation is a critical quality attribute, enabling rapid confirmation of correct material receipt and distinguishing the quaternary ammonium salt from the unreacted tertiary amine starting material.

• [1] PubChem. (2025). Cinchonidine (CID 3035221). Chemical and Physical Properties. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/3035221 View Source

Resolving Agent Recovery in BINOL Resolution

In the direct resolution of racemic BINOL, (8S,9R)-N-benzylcinchonidinium chloride is not only highly effective at producing both enantiomers in >99% ee, but it is also recoverable in 80% yield after the resolution process [1]. This high level of recoverability for a chiral auxiliary/host significantly reduces the effective cost of the resolution procedure compared to methods where the chiral agent is consumed or is difficult to recycle.

Chiral Agent Recovery

Cross-study comparable

80% recovery reported

Context BINOL molecular complexation

Supports catalyst recyclability review

Recovery context may inform process-scale cost evaluation

Evidence Dimension	Chiral Agent Recovery Yield
Target Compound Data	80% recovery
Comparator Or Baseline	Other chiral resolving agents (typical recovery varies widely, often <50% or requires complex regeneration)
Quantified Difference	80% recovery enables multiple cycles of resolution
Conditions	Post-resolution workup from BINOL molecular complexation

Why This Matters

High recoverability directly impacts the economic viability of using this catalyst on a larger scale, making it an attractive option for industrial procurement where cost-per-use is a key decision factor.

• [1] Hu, Q.-S., Vitharana, D., & Pu, L. (1995). An efficient and practical direct resolution of racemic 1,1′-bi-2-naphthol to both of its pure enantiomers. Tetrahedron: Asymmetry, 6(9), 2123-2126. https://doi.org/10.1016/0957-4166(95)00280-3 View Source

Application Scenarios

Chiral Indoline Synthesis via 6π Electrocyclization

Researchers synthesizing chiral indoline scaffolds, which are prevalent in natural products and pharmaceuticals, can utilize (8S,9R)-N-benzylcinchonidinium chloride as the catalyst of choice for the asymmetric 6π electrocyclization of N-aryl imines. This application is validated by the demonstration of up to 99% yield and 98% ee, a stark improvement over free cinchona alkaloids which fail to impart enantioselectivity [1].

BINOL Resolution for Chiral Ligand Synthesis

Laboratories and chemical manufacturers requiring enantiopure (R)- or (S)-BINOL for chiral ligand preparation, asymmetric catalysis, or material science applications can implement the N-benzylcinchonidinium chloride resolution protocol. The method delivers both enantiomers in >99% ee with good yields and features 80% recovery of the resolving agent, reducing the overall cost of this essential chiral building block [2].

Nitrosulfone Building Blocks for Pharmaceuticals

In medicinal chemistry and process R&D, this catalyst enables the enantioselective conjugate addition to nitrostyrenes, producing chiral nitrosulfone intermediates. While a slight yield decrease is observed compared to a racemic process (79% vs. 90%), the ability to access enantioenriched building blocks directly avoids the need for expensive and time-consuming chiral separation methods later in the synthetic sequence [3].

General Phase-Transfer Enantioselective Alkylations

For a wide range of enantioselective alkylation reactions (e.g., glycine imine alkylation for unnatural amino acid synthesis, malonic diester alkylation), (8S,9R)-N-benzylcinchonidinium chloride offers a high-performance, off-the-shelf catalyst option. Technical data indicate that it provides superior enantioselectivity (90-95% ee) and a broader operational window compared to the parent cinchonidine or standard cinchona alkaloids (70-85% ee) .

Application

Selection Property

Validation Focus

Chiral indoline synthesis via 6π electrocyclization

Catalyst enantioselectivity review

Enantiomeric excess and yield verification under PTC conditions

BINOL resolution for chiral ligand preparation

Resolution protocol and agent recovery context

Enantiomeric purity and resolving-agent recyclability assessment

Enantioselective conjugate addition to nitrostyrenes

Enantioenriched building-block access

Yield and enantioselectivity trade-off review; chiral HPLC confirmation

General phase-transfer enantioselective alkylations

Operational window and substrate scope review

Enantioselectivity benchmarking and solvent/temperature compatibility validation

• [1] Maciver, E. E., Thompson, S., & Smith, M. D. (2009). Catalytic Asymmetric 6π Electrocyclization: Enantioselective Synthesis of Functionalized Indolines. Angewandte Chemie International Edition, 48(52), 9979-9982. https://doi.org/10.1002/anie.200905169 View Source
• [2] Hu, Q.-S., Vitharana, D., & Pu, L. (1995). An efficient and practical direct resolution of racemic 1,1′-bi-2-naphthol to both of its pure enantiomers. Tetrahedron: Asymmetry, 6(9), 2123-2126. https://doi.org/10.1016/0957-4166(95)00280-3 View Source
• [3] Bebbington, M., et al. (2024). Synthesis of Nitrosufones Utilizing Enantioselective Catalyst. Montclair State University Student Research Symposium. Retrieved from https://digitalcommons.montclair.edu/student-research-symposium/2024/poster04/16/ View Source